Cas no 1076199-64-8 (N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide)

• Product Name: N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide
• CAS No: 1076199-64-8
• MF: C₁₆H₂₉NO₅Si
• MW: 343.490666151047
• CID: 893978
• PubChem ID: 46780940
• Update Time: 2025-11-01

N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide Chemical and Physical Properties

Names and Identifiers

• N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide
• 1-[(3-{[Dimethyl(2-methyl-2-propanyl)silyl]oxy}-2,2-dimethylbutan oyl)oxy]-2,5-pyrrolidinedione
• J-001975
• (2,5-dioxopyrrolidin-1-yl) 3-[tert-butyl(dimethyl)silyl]oxy-2,2-dimethylbutanoate
• 1076199-64-8
• DB-255450

• Inchi： 1S/C16H29NO5Si/c1-11(22-23(7,8)15(2,3)4)16(5,6)14(20)21-17-12(18)9-10-13(17)19/h11H,9-10H2,1-8H3
• InChI Key： ZSJZQTOBJOVMEI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC(C)C(C(=O)ON1C(CCC1=O)=O)(C)C

Computed Properties

• Exact Mass: 343.18100
• Monoisotopic Mass: 343.18149956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91000
• LogP: 2.96800

Additional information on N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide

N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide (CAS No. 1076199-64-8): An Overview

N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide (CAS No. 1076199-64-8) is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a succinimide core and a tert-butyldimethylsilyloxy (TBS) protecting group. The presence of these functional groups imparts specific chemical properties that make it a valuable reagent in various synthetic pathways and biological applications.

The TBS protecting group is particularly noteworthy due to its stability under a wide range of reaction conditions and its ease of removal using mild acidic or fluoride reagents. This characteristic makes N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide an excellent choice for protecting hydroxyl groups in complex molecules during multi-step syntheses. The succinimide core, on the other hand, provides a versatile platform for further functionalization and conjugation reactions, making it a key intermediate in the synthesis of bioactive molecules and pharmaceuticals.

Recent advancements in the field of medicinal chemistry have highlighted the importance of N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used as a building block in the synthesis of prodrugs designed to improve the pharmacokinetic properties of existing drugs. The ability to selectively protect and deprotect functional groups using this reagent allows for precise control over the release and activation of the active drug moiety, thereby enhancing its efficacy and reducing potential side effects.

In addition to its applications in drug development, N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide has also found utility in the synthesis of polymers and materials with tailored properties. The combination of the TBS protecting group and the succinimide core enables the creation of macromolecules with specific functionalities, such as improved solubility, biodegradability, or enhanced mechanical strength. These properties are particularly valuable in the development of advanced materials for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

From a synthetic perspective, the preparation of N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide involves several well-established steps. The initial step typically involves the protection of a hydroxyl group using tert-butyldimethylsilyl chloride (TBSCl) in the presence of a base such as imidazole. This is followed by the formation of the ester linkage through reaction with succinic anhydride or a suitable derivative. The final step involves the conversion of the ester to the corresponding succinimide using ammonia or an equivalent amine source.

The purity and quality of N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide are critical for its successful application in various synthetic processes. High-purity samples are typically obtained through careful purification techniques such as column chromatography or recrystallization. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to confirm the identity and purity of the final product.

In conclusion, N-(3-tert-Butyldimethylsilyloxy-2,2-dimethylbutyryloxy)succinimide (CAS No. 1076199-64-8) is a versatile and valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical properties make it an indispensable reagent for researchers working on complex molecular systems and advanced materials. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.